Cas no 594-45-6 (Ethanesulfonic acid)

• Product Name: Ethanesulfonic acid
• CAS No: 594-45-6
• MF: C₂H₆O₃S
• MW: 110.132239818573
• MDL: MFCD00007529
• CID: 38640
• PubChem ID: 24845280
• Update Time: 2025-06-08

Ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid
• Ethanesulphonic acid
• Ethylsulfonic Acid
• Ethane sulfonate
• ethylsulphonic acid
• 1-Ethanesulfonicacid
• ethane sulfonic acid
• ethane sulphonic acid
• 2-ethanesulfonic acid
• 1-ethanesulfonic acid
• Ethanesulfonic acid, 95%
• 599310E3U2
• ethansulfonic acid
• Ethanesulfonicacid
• ethansulphonic acid
• methylmethane sulfonic acid
• CCIVGXIOQKPBKL-UHFFFAOYSA-N
• DTXSID5060487
• ETHANE SULFONATE [VANDF]
• SCHEMBL1904
• DB03635
• A917850
• InChI=1/C2H6O3S/c1-2-6(3,4)5/h2H2,1H3,(H,3,4,5
• CS-0019432
• Ethanesulfonic acid 70% water
• F20396
• Ethanesulfonic acid, purum, >=99.0% (T)
• CHEBI:42465
• AS-17305
• FT-0625725
• EINECS 209-843-0
• SY036762
• Q3560927
• AKOS015903065
• MFCD00007529
• W-105320
• UNII-599310E3U2
• NS00006035
• 594-45-6
• DB-053390
• E0033
• FE111855
• 209-843-0
• DTXCID4042622
• FE76439
• Ethanesulfonic acid, 70% aqueous solution

• MDL： MFCD00007529
• Inchi： 1S/C2H6O3S/c1-2-6(3,4)5/h2H2,1H3,(H,3,4,5)
• InChI Key： CCIVGXIOQKPBKL-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)O
• BRN： 1743071

Computed Properties

• Exact Mass: 110.00400
• Monoisotopic Mass: 110.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not available
• Density: 1.35 g/mL at 25 °C(lit.)
• Melting Point: −17 °C (lit.)
• Boiling Point: 123 °C/0.01 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: water: soluble
• Water Partition Coefficient: dissolution
• PSA: 62.75000
• LogP: 0.97490
• Solubility: Not available
• Color/Form: 70 wt. % in H2O

Ethanesulfonic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2586 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt